Cas no 942195-98-4 (3-(2-Fluoro-5-methylphenoxy)propanoic acid)

• Product Name: 3-(2-Fluoro-5-methylphenoxy)propanoic acid
• CAS No: 942195-98-4
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5525255
• PubChem ID: 64853602
• Update Time: 2024-03-01

3-(2-Fluoro-5-methylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-5-methylphenoxy)propanoic acid

• Inchi： 1S/C10H11FO3/c1-7-2-3-8(11)9(6-7)14-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： YPYVWTSQTHONPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC(C)=CC=C1F

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids